Cas no 139294-54-5 (Itrabin)

• Product Name: Itrabin
• CAS No: 139294-54-5
• MF: C₃₅H₆₄O₇
• MW: 596.878472328186
• CID: 221669
• Update Time: 2024-03-01

Itrabin Chemical and Physical Properties

Names and Identifiers

• L-Ribonic acid,2,5-dideoxy-2-[(11R)-11-hydroxy-11-[(2R,2'R,5R,5'R)-octahydro-5'-[(1S)-1-hydroxyundecyl][2,2'-bifuran]-5-yl]undecyl]-,g-lactone
• L-Ribonic acid,2,5-dideoxy-2-[(11R)-11-hydroxy-11-[(2R,2'R,5R,5'R)-octahydro-5'-[(1S)-1-hydroxyundecyl][2,2'-bifuran]-5-yl]un
• 2(3H)-Furanone,dihydro-4-hydroxy-3-[(11R)-11-hydroxy-11-[(2R,2'R,5R,5'R)-octahydro-5'-[(1S)-1-hydroxyundecyl][2,2'-bifuran]-5-yl]undecyl]-5-methyl-,(3S,4R,5S)- (9CI)
• Itrabin
• CID 101949518
• L-Ribonic acid, 2,5-dideoxy-2-[(11R)-11-hydroxy-11-[(2R,2'R,5R,5'R)-octahydro-5'-[(1S)-1-hydroxyundecyl][2,2'-bifuran]-5-yl]undecyl]-, γ-lactone

• Inchi： 1S/C35H64O7/c1-3-4-5-6-7-11-14-17-20-28(36)30-22-24-32(41-30)33-25-23-31(42-33)29(37)21-18-15-12-9-8-10-13-16-19-27-34(38)26(2)40-35(27)39/h26-34,36-38H,3-25H2,1-2H3
• InChI Key： OXYUXHXSELOKOO-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCC(C1OC(C2OC(C(CCCCCCCCCCC3C(=O)OC(C)C3O)O)CC2)CC1)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 42
• Rotatable Bond Count: 23
• Complexity: 718
• Topological Polar Surface Area: 105
• XLogP3: 9.345

Experimental Properties

• Density: 1.054±0.06 g/cm3(Predicted)
• Boiling Point: 723.9±50.0 °C(Predicted)
• pka: 12.90±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Annonaceous acetogenins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Annonaceous acetogenins